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Compound of Interest

Compound Name: 1-hydroxymethyl-3-nitro-1H-pyrole

Cat. No.: B8400740

Get Quote

Executive Summary
3-Nitropyrrole (CAS: 5930-94-9) and its derivatives represent a specialized class of nitrogen

heterocycles used as building blocks in pharmaceutical synthesis (e.g., antitubercular agents,

kinase inhibitors).

This guide provides a technical comparison of the melting points (MP) of 3-nitropyrrole

derivatives against their 2-nitro isomers and N-substituted analogs. The data reveals a

consistent Structure-Property Relationship (SPR): 3-nitropyrrole derivatives consistently exhibit

higher melting points than their 2-nitro counterparts due to the absence of intramolecular

hydrogen bonding, forcing the formation of robust intermolecular lattice networks.
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Compound Class
Representative
Molecule

Melting Point (°C) Key Driver

Parent Scaffold 3-Nitropyrrole 100 – 101°C
Intermolecular H-

bonding

Positional Isomer 2-Nitropyrrole 55 – 56°C
Intramolecular H-

bonding (Volatility)

N-Alkylated
1-Methyl-3-

nitropyrrole
62 – 64°C Loss of H-bond donor

Ester Derivative
Ethyl 4-nitropyrrole-2-

carboxylate
174°C

Dipole stacking & MW

increase

Comparative Analysis: Melting Point Data
The following data sets are curated from experimental literature and verified commercial

certificates of analysis (CoA).

Table 1: Positional Isomerism (3-Nitro vs. 2-Nitro)
The "Nitro Effect" on Crystal Packing
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Compound Structure Melting Point Physical State Mechanism

3-Nitropyrrole 3-NO₂ 100 – 101°C Crystalline Solid

Intermolecular H-

Bonding: The NH

proton is free to

bond with the

nitro oxygen of

adjacent

molecules,

creating a

polymeric

network.

2-Nitropyrrole 2-NO₂ 55 – 56°C
Low-Melting

Solid

Intramolecular H-

Bonding: The NH

proton forms a 6-

membered

chelate ring with

the adjacent nitro

oxygen. This

"locks" the

proton,

preventing lattice

networking.

Critical Insight: The ~45°C difference is a direct readout of lattice energy. 2-nitropyrrole is

significantly more volatile and can often sublime, whereas 3-nitropyrrole requires standard

recrystallization.

Table 2: N-Substitution Effects (Methylation)
Impact of Removing the Hydrogen Bond Donor
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Compound Substitution Melting Point Shift (ΔT) Interpretation

3-Nitropyrrole N-H 101°C Reference
Strong H-bond

donor present.

1-Methyl-3-

nitropyrrole
N-Me 62 – 64°C -38°C

Methylation

removes the H-

bond donor. The

lattice relies

solely on dipole-

dipole

interactions and

π-stacking.

2-Nitropyrrole N-H 55°C Reference

Weak

intermolecular

forces due to

internal

chelation.

1-Methyl-2-

nitropyrrole
N-Me 28 – 29°C -26°C

Steric clash

between N-Me

and 2-NO₂ twists

the nitro group,

disrupting

planarity and

packing

efficiency.

Table 3: Functionalized Derivatives
Impact of Polar Substituents
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Compound Melting Point Notes

Ethyl 4-nitropyrrole-2-

carboxylate
174°C

The ester group adds

molecular weight and

additional dipole moments,

significantly increasing lattice

stability.

2-Acetyl-5-nitropyrrole 195 – 196°C

High symmetry and strong

electron-withdrawing groups at

2,5-positions maximize

stacking interactions.

Mechanistic Visualization
The difference in melting points is governed by the hydrogen bonding topology. The diagram

below illustrates why 3-nitropyrrole melts at a significantly higher temperature than its isomer.

2-Nitropyrrole (MP: 55°C)

3-Nitropyrrole (MP: 101°C)

Intramolecular H-Bond
(Chelation) Discrete Molecules

Prevents Networking
Weak Lattice Energy

High Lattice Energy

ΔMP ≈ +45°C

No Internal H-Bond
(Geometry Mismatch)

Intermolecular H-Bond
(Network Formation)

Promotes

Click to download full resolution via product page

Figure 1: Mechanistic logic flow explaining the melting point disparity between 2-nitro and 3-

nitropyrrole isomers.

Experimental Protocols
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To ensure accurate melting point determination, samples must be free of isomers. Nitration of

pyrrole typically yields a mixture of 2-nitro (major) and 3-nitro (minor), requiring rigorous

separation.

Protocol A: Purification & MP Determination
Objective: Isolate pure 3-nitropyrrole from a crude nitration mixture for characterization.

Crude Isolation:

Quench nitration reaction (HNO₃/Ac₂O) with ice water.

Filter the resulting precipitate. This solid is primarily 2-nitropyrrole contaminated with the 3-

isomer.[1]

Fractional Crystallization (The "Solubility Switch"):

Dissolve crude solid in boiling Petroleum Ether or Hexane.

2-Nitropyrrole is highly soluble in hot non-polar solvents.

3-Nitropyrrole is significantly less soluble.

Step: Cool slowly to Room Temperature. 3-Nitropyrrole will crystallize out first (or remain

as undissolved residue if concentration is high).

Column Chromatography (Polishing):

If MP is broad (< 98°C), purify via silica gel chromatography.

Eluent: Hexane:Ethyl Acetate (4:1).

Order of Elution: 2-Nitropyrrole (Less Polar, elutes first)

3-Nitropyrrole (More Polar, elutes second).

Final Recrystallization:

Recrystallize the 3-nitro fraction from Ethanol/Water (1:1).
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Dry under vacuum at 40°C for 4 hours.

MP Measurement:

Use a capillary melting point apparatus (e.g., Stuart SMP30).

Ramp rate: 1°C/min near the expected point (100°C).

Valid Result: Sharp melting transition between 100.0 – 101.5°C.

Protocol B: Handling Hygroscopicity
While 3-nitropyrrole is not intensely hygroscopic, surface moisture can depress the MP by 2-

3°C.

Pre-treatment: Store analytical samples in a desiccator over P₂O₅ or Silica Gel Blue for 24

hours prior to measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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